Cas no 2126176-85-8 (2-[1-(Propan-2-yl)-1H-pyrazol-3-yl]acetic acid hydrochloride)

• Product Name: 2-[1-(Propan-2-yl)-1H-pyrazol-3-yl]acetic acid hydrochloride
• CAS No: 2126176-85-8
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 4639333
• Update Time: 2023-08-10

2-[1-(Propan-2-yl)-1H-pyrazol-3-yl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(Propan-2-yl)-1H-pyrazol-3-yl]acetic acid hydrochloride
• 2-(1-propan-2-ylpyrazol-3-yl)acetic acid;hydrochloride
• BKD17685

• Inchi： 1S/C8H12N2O2.ClH/c1-6(2)10-4-3-7(9-10)5-8(11)12;/h3-4,6H,5H2,1-2H3,(H,11,12);1H
• InChI Key： FYVJCQFQTUEKSB-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CN(C(C)C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 55.1